Cas no 2229079-00-7 (methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine)

• Product Name: methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine
• CAS No: 2229079-00-7
• MF: C₆H₁₁F₄N
• MW: 173.151855707169
• CID: 6353593
• PubChem ID: 165866094
• Update Time: 2025-05-20

methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine
• EN300-1947401
• 2229079-00-7

• Inchi： 1S/C6H11F4N/c1-5(2,11-3)6(9,10)4(7)8/h4,11H,1-3H3
• InChI Key： BPLABFICAHHRCZ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C)(C)NC)F

Computed Properties

• Exact Mass: 173.08276200g/mol
• Monoisotopic Mass: 173.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine

Methyl(3,3,4,4-Tetrafluoro-2-Methylbutan-2-Yl)Amine: A Comprehensive Overview

Methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine, also known by its CAS number 2229079-00-7, is a highly specialized organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a methyl group attached to a tetrafluorinated butanamine backbone. The presence of multiple fluorine atoms in the molecule imparts distinctive chemical and physical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine involves a series of precise chemical reactions that ensure the formation of the desired tetrafluorinated structure. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. Researchers have explored the use of electrophilic fluorination and nucleophilic substitution reactions to achieve high yields and purity levels.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The fluorinated structure enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Studies have shown that methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine can serve as an effective precursor for synthesizing bioactive compounds with potential anti-inflammatory and antiviral properties.

In the agrochemical sector, this compound has been investigated for its role in enhancing the efficacy of pesticides and herbicides. The fluorinated groups in its structure contribute to improved resistance against environmental degradation, ensuring longer-lasting effects in agricultural applications. Recent research has focused on optimizing its formulation to minimize ecological impact while maintaining high performance.

The electronic properties of methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine also make it a valuable component in the development of advanced materials such as polymers and coatings. Its ability to act as a versatile building block for constructing complex molecular architectures has been leveraged in the creation of high-performance materials with tailored properties.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential health and environmental hazards. Proper storage and disposal methods are essential to mitigate risks associated with its use.

In conclusion, methyl(3,3,4,4-tetrafluoro-2-methylbutan-2-yl)amine (CAS No: 2229079-00-7) stands out as a versatile and innovative chemical entity with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses for this compound while addressing challenges related to its synthesis and application.